Cas no 616-52-4 (Pinacolyl Methylphosphonate)

• Product Name: Pinacolyl Methylphosphonate
• CAS No: 616-52-4
• MF: C₇H₁₇O₃P
• MW: 180.181843519211
• CID: 517298
• PubChem ID: 12026
• Update Time: 2025-04-19

Pinacolyl Methylphosphonate Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,P-methyl-, mono(1,2,2-trimethylpropyl) ester
• PMPA
• 1,2,2-Trimethylpropyl hydrogen methylphosphonate
• 1-methyl-2,2-dimethylpropyl methylphosphonic acid
• 386588_ALDRICH
• AC1L1YOI
• AGN-PC-00S7YW
• methyl(1,2,2-trimethylpropoxy)phosphinic acid
• methylphosphonic acid mono(1,2,2-trimethylpropyl) ester
• O-1,2,2-trimethylpropyl methylphosphonic acid
• pinacolyl hydrogen methylphosphonate
• Pinacolyl methylphosphonate
• Pinacolyl methylphosphonic acid
• Pinacolyl Methylphosphonate

• Inchi： 1S/C7H17O3P/c1-6(7(2,3)4)10-11(5,8)9/h6H,1-5H3,(H,8,9)
• InChI Key： BLALDUPQYCGKAG-UHFFFAOYSA-N
• SMILES： P(C)(=O)(O)OC(C)C(C)(C)C

Computed Properties

• Exact Mass: 264.18557
• Monoisotopic Mass: 180.091531
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.1
• Topological Polar Surface Area: 46.5

Experimental Properties

• Density: 1.032 g/mL at 25 °C(lit.)
• Boiling Point: 96-106 °C8 mm Hg(lit.)
• Flash Point: 165 °F
• Refractive Index: n20/D 1.434(lit.)
• PSA: 35.53
• LogP: 2.25280

Pinacolyl Methylphosphonate Security Information

• Hazardous Material transportation number：NA 1993 / PGIII
• WGK Germany：3
• Hazard Category Code： 11-23/24/25-39/23/24/25-36/37/38
• Safety Instruction： 26-36-45-36/37-16-7
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphonic acids and derivatives Phosphonic acid esters